Cas no 4876-00-0 (1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline)

1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline structure
4876-00-0 structure
Product name:1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline
CAS No:4876-00-0
MF:C18H19NO2
MW:281.348964929581
CID:2697030
PubChem ID:422931

1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-3,4-dihydro-6,7-dimethoxyisoquinoline
    • 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline #
    • 637-171-1
    • HS-8813
    • IKVBMVPAYKTEAQ-UHFFFAOYSA-N
    • AKOS024331494
    • 3,4-Dihydroisoquinoline, 1-benzyl-6,7-dimethoxy-
    • 4876-00-0
    • 1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline
    • 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline
    • Inchi: InChI=1S/C18H19NO2/c1-20-17-11-14-8-9-19-16(15(14)12-18(17)21-2)10-13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3
    • InChI Key: IKVBMVPAYKTEAQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 281.142
  • Monoisotopic Mass: 281.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.8Ų
  • XLogP3: 3.2

1-Benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline Related Literature

  • 1. Synthesis of 5,6-dihydropyrrolo[2,1-a]isoquinolines by rearrangement of 5-methyleneisoxazolidines generated from 1,3-dipolar cycloaddition of 3,4-dihydroisoquinoline N-oxides with allenes: a novel consecutive rearrangement to fused-ring pyrrole derivatives
    Bao-Xiang Zhao,Shoji Eguchi J. Chem. Soc. Perkin Trans. 1 1997 2973

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